3-(2,6-Dimethylphenyl)-3'-methoxypropiophenone
Overview
Description
The compound “3-(2,6-Dimethylphenyl)-3’-methoxypropiophenone” is a complex organic molecule. It likely contains a propiophenone group, which is a common moiety in various pharmaceuticals and organic compounds .
Synthesis Analysis
While specific synthesis methods for “3-(2,6-Dimethylphenyl)-3’-methoxypropiophenone” were not found, related compounds such as 2,6-Dimethylphenol have been synthesized through various methods .
Molecular Structure Analysis
The molecular structure of “3-(2,6-Dimethylphenyl)-3’-methoxypropiophenone” would likely be determined by techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry .
Chemical Reactions Analysis
The chemical reactions involving “3-(2,6-Dimethylphenyl)-3’-methoxypropiophenone” would likely depend on its functional groups. For instance, the propiophenone group might undergo reactions typical of ketones .
Physical And Chemical Properties Analysis
The physical and chemical properties of “3-(2,6-Dimethylphenyl)-3’-methoxypropiophenone” would likely be determined by techniques such as melting point determination, solubility testing, and spectroscopic analysis .
Scientific Research Applications
Chiral Stationary Phases in Chromatography
2,6-Dimethylphenyl isocyanide has been utilized as a chiral stationary phase in normal-phase liquid chromatography . This application is crucial for the separation of enantiomers in pharmaceutical compounds, which is essential for drug development and quality control.
Preparation of Homoleptic Metallaamidine Complexes
This compound is involved in the synthesis of homoleptic metallaamidine complexes . These complexes have potential applications in catalysis and materials science due to their unique structural and electronic properties.
Derivatized Cyclodextrins
Derivatized β-cyclodextrins using 2,6-Dimethylphenyl isocyanide have been prepared for use as chiral selectors in chromatographic processes . Cyclodextrins are known for their ability to form host-guest complexes, which can be exploited in drug delivery systems.
Synthesis of Urea Derivatives
The related compound has been used in the preparation of urea derivatives, such as 1-(2-isopropylphenyl)-3-(2,6-dimethylphenyl)urea . Urea derivatives are significant in medicinal chemistry for their biological activities.
Preparation of Tris(2,6-dimethylphenylimido)methylrhenium(VII)
Tris(2,6-dimethylphenylimido)methylrhenium(VII) is synthesized using 2,6-Dimethylphenyl isocyanide . This compound is of interest in organometallic chemistry and may have applications in catalysis.
Research on Therapeutic Properties
N-(2,6-dimethylphenyl)-3-(3,4,5-trimethoxyphenyl)acrylamide, a compound with a similar structure, has been studied for its potential therapeutic properties. Research in this area could lead to the development of new medications.
Safety and Handling Research
The safety and handling procedures for chemicals like 2,6-Dimethylphenyl isocyanide are also a significant area of research . Understanding the toxicological profile and safe handling practices is vital for laboratory safety and environmental protection.
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-(2,6-dimethylphenyl)-1-(3-methoxyphenyl)propan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20O2/c1-13-6-4-7-14(2)17(13)10-11-18(19)15-8-5-9-16(12-15)20-3/h4-9,12H,10-11H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LHOLQTRSNFRBRP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)CCC(=O)C2=CC(=CC=C2)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30644774 |
Source
|
| Record name | 3-(2,6-Dimethylphenyl)-1-(3-methoxyphenyl)propan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30644774 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
898754-34-2 |
Source
|
| Record name | 1-Propanone, 3-(2,6-dimethylphenyl)-1-(3-methoxyphenyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=898754-34-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-(2,6-Dimethylphenyl)-1-(3-methoxyphenyl)propan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30644774 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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